ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate

• IUPAC Name: methyl 4-[1-(4-ethoxycarbonylphenyl)-3-(2-methylphenoxy)-4-oxoazetidin-2-yl]benzoate
• InChI: InChI=1S/C27H25NO6/c1-4-33-27(31)20-13-15-21(16-14-20)28-23(18-9-11-19(12-10-18)26(30)32-3)24(25(28)29)34-22-8-6-5-7-17(22)2/h5-16,23-24H,4H2,1-3H3
• InChI Key: QIEVINFXHRKUEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(C(C2=O)OC3=CC=CC=C3C)C4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C27H25NO6
• Molecular Weight: 459.5 g/mol

Description

Ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate, also known as EMD-57033, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMD-57033 is a synthetic compound that is used in the laboratory for research purposes.

Scientific Research Applications

Ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate has a wide range of scientific research applications, including but not limited to, cancer research, drug discovery, and neuroscience. In cancer research, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In drug discovery, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate has been used as a scaffold for the development of new drugs targeting various diseases. In neuroscience, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate has been used as a tool to study the role of glutamate receptors in the brain.

Mechanism of Action

Ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate is a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor. Glutamate is the primary excitatory neurotransmitter in the brain, and the NMDA receptor plays a critical role in synaptic plasticity, learning, and memory. By blocking the NMDA receptor, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate can modulate glutamate signaling and affect various physiological processes.
Biochemical and Physiological Effects:
ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate has been shown to have various biochemical and physiological effects. In cancer cells, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate can induce apoptosis and inhibit cell proliferation. In the brain, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate can modulate synaptic plasticity and affect learning and memory. Additionally, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate has been shown to have anti-inflammatory and antioxidant effects, which may be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate in lab experiments is its well-established synthesis method and high purity. Additionally, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate has been extensively studied, and its mechanism of action is well-understood. However, one limitation of using ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate is its non-specific binding to other receptors, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the research on ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate. One potential direction is the development of new drugs based on the scaffold of ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate for the treatment of various diseases. Additionally, further research is needed to understand the long-term effects of ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate on the brain and other physiological systems. Finally, the development of more specific NMDA receptor antagonists may provide a better understanding of the role of glutamate signaling in various physiological processes.
Conclusion:
In conclusion, ethyl methyl 4,4'-[3-(2-methylphenoxy)-4-oxo-1,2-azetidinediyl]dibenzoate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its well-established synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions make it a promising compound for further research.